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Compound of Interest

Compound Name: 5-Hydroxysophoranone

Cat. No.: B15580838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Hydroxysophoranone, a prenylated flavanone of interest in natural product chemistry and

drug discovery. This document compiles and presents nuclear magnetic resonance (NMR) and

mass spectrometry (MS) data in a structured format to facilitate research and development.

Detailed experimental protocols for the acquisition of this data are also provided.

Chemical Structure and Properties
IUPAC Name: 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-

enyl)-2,3-dihydrochromen-4-one[1] Molecular Formula: C₃₀H₃₆O₅[1] Molecular Weight: 476.6

g/mol [1] CAS Number: 90686-12-7

Spectroscopic Data
The structural elucidation of 5-Hydroxysophoranone has been accomplished through various

spectroscopic techniques. The following tables summarize the key NMR and MS data.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data of 5-Hydroxysophoranone
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

Data not available in

the searched

resources.

Table 2: ¹³C NMR Spectroscopic Data of 5-Hydroxysophoranone

Chemical Shift (δ, ppm) Assignment

Data not available in the searched resources.

Note: Despite extensive searches, specific experimental ¹H and ¹³C NMR data for 5-
Hydroxysophoranone were not found in the publicly available literature. The tables are

provided as a template for when such data becomes accessible.

Mass Spectrometry (MS) Data
Table 3: Mass Spectrometry Data of 5-Hydroxysophoranone

Ion m/z

Data not available in the searched resources.

Note: Quantitative mass spectrometry data for 5-Hydroxysophoranone was not available in

the reviewed literature.

Experimental Protocols
The isolation and structural identification of 5-Hydroxysophoranone have been reported from

plant sources, notably from the stems of Erythrina subumbrans.[2][3] The general methodology

employed in such phytochemical studies is outlined below.

Isolation of 5-Hydroxysophoranone
A typical isolation protocol involves the following steps:
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Extraction: The dried and powdered plant material (e.g., stems of Erythrina subumbrans) is

extracted with a suitable solvent, such as methanol or a mixture of dichloromethane and

methanol.

Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

Chromatography: The resulting fractions are further purified using a combination of

chromatographic techniques, which may include:

Column chromatography on silica gel.

Sephadex LH-20 column chromatography.

Preparative thin-layer chromatography (TLC).

Spectroscopic Analysis
The purified compound is then subjected to spectroscopic analysis for structural elucidation:

NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D-NMR (such as COSY, HSQC, and HMBC)

experiments are performed to determine the connectivity of protons and carbons. Samples

are typically dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Mass Spectrometry: High-resolution mass spectrometry (HRMS), often using techniques like

electrospray ionization (ESI), is used to determine the exact molecular weight and elemental

composition of the compound.

Workflow and Logical Relationships
The following diagram illustrates a typical workflow for the isolation and characterization of 5-
Hydroxysophoranone from a plant source.
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Figure 1: General Workflow for the Isolation and Spectroscopic Characterization of 5-Hydroxysophoranone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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